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Compound of Interest

Compound Name:
2-Nitro-5-carbamylthiobenzoic

acid

CAS No.: 137091-49-7

Cat. No.: B162191 Get Quote

Executive Summary & Core Mechanism
The standard Ellman’s assay using 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) is robust for

millimolar concentrations but struggles with sensitivity in the micromolar range (

). For low-concentration protein samples, the signal-to-noise ratio becomes critical.

This guide provides a High-Sensitivity Protocol that deviates from the standard kit instructions

by optimizing the stoichiometric ratio of sample-to-reagent, utilizing denaturants to expose

buried thiols, and strictly controlling buffer chemistry to minimize background hydrolysis.

The Reaction Mechanism
Understanding the stoichiometry is vital for troubleshooting. DTNB reacts with a free thiol (

) to produce a mixed disulfide and 2-nitro-5-thiobenzoic acid (

).[1] It is the

ion that is yellow and quantifiable.[2][3][4]
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Figure 1: Stoichiometric conversion of DTNB to TNB. Note that 1 mole of free thiol yields

exactly 1 mole of TNB colorimetric species.

High-Sensitivity Protocol (Optimized)
Standard protocols often dilute the sample significantly (e.g., 10 µL sample + 990 µL reagent).

For low protein concentrations, this dilutes the already weak signal into the noise floor.

The Fix: We invert the ratio to maximize the number of thiol moles in the light path.

Reagents Preparation[4][5][6][7][8][9]
Reaction Buffer (RB): 100 mM Sodium Phosphate, 1 mM EDTA, pH 8.0.[5]

Note: EDTA is non-negotiable; it chelates metal ions that catalyze the air-oxidation of

thiols, which causes false negatives.

Denaturing Buffer (DB): Reaction Buffer + 6 M Guanidine-HCl.
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Why: Buried hydrophobic cysteines will not react with DTNB in native conditions.

Guanidine is preferred over Urea (which degrades to cyanate) and SDS (which causes

bubbles).

Ellman’s Reagent Stock: 4 mg/mL DTNB in Reaction Buffer.[1][2][6]

Step-by-Step Workflow
Step Action Technical Rationale

1 Prepare Sample

Dilute protein 1:1 with

Denaturing Buffer. Incubate 30

min at RT. Result: Protein is

unfolded; all -SH groups are

accessible.

2 Blanking Strategy

Prepare a Reagent Blank

(Buffer + DTNB) and a Sample

Blank (Protein + Buffer, no

DTNB). Critical for low conc:

Corrects for protein intrinsic

absorbance at 412nm.

3 Reaction Mix

Microplate: Add 200 µL

Sample + 20 µL DTNB Stock.

Cuvette: Add 900 µL Sample +

100 µL DTNB Stock.

4 Incubation
Incubate for 15 minutes at

Room Temperature.

5 Measurement
Measure Absorbance at 412

nm.

Data Analysis & Calculation
For low concentrations, using the molar extinction coefficient (

) is more accurate than a standard curve, provided your spectrophotometer is calibrated.

The Formula:
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: Concentration of thiols (Molar)

: Absorbance (Sample - Reagent Blank - Sample Blank)

: Dilution Factor (Total Vol / Sample Vol)

: Extinction Coefficient of TNB (

) [1, 2]

: Pathlength (cm)

Pathlength Warning:

Cuvette:

cm (Standard).

Microplate:

cm (for 220 µL). You must correct for this or your concentration will be overestimated by
~40%.

Troubleshooting & Interference
Low concentration assays are hypersensitive to interfering agents. A "High Background" is the

most common failure mode.

Common Interfering Agents
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Substance Effect Solution

TCEP

Catastrophic. Reduces DTNB

directly, turning the whole

solution yellow instantly.

Must be removed via dialysis

or desalting column (e.g., Zeba

Spin).

DTT / BME

High Background. These are

thiols; they react identically to

your protein.

Must be removed. If low conc,

use TCA precipitation to wash

protein pellet.

SDS
Artifacts. Can cause bubbles

or precipitation of DTNB.
Use Guanidine-HCl instead.[7]

Histidine

Drift. High concentrations of

His-tag buffer can show slow

color evolution.

Ensure blank contains identical

buffer matrix.

Troubleshooting Decision Tree
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Figure 2: Diagnostic workflow for common Ellman's assay failures.

Frequently Asked Questions (FAQ)
Q: Can I use TCEP instead of DTT to keep my protein reduced? A: No. While TCEP is not a

thiol, it is a strong reducing agent that will reduce the disulfide bond in DTNB, generating TNB

and causing a massive false positive signal [3]. You must remove TCEP before the assay.

Q: My protein precipitates when I add DTNB. What do I do? A: This often happens if the protein

is hydrophobic or if the pH shift is sudden.

Solution: Pre-dilute the protein in the Denaturing Buffer (Guanidine) before adding DTNB.

The denaturant keeps the unfolded protein soluble.
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Q: Why is the extinction coefficient sometimes cited as 13,600 and sometimes 14,150? A: The

value 13,600

was from Ellman's original 1959 paper. However, more recent and accurate measurements
(Eyer et al.) established 14,150

as the correct value at pH 8.0 [2]. We recommend using 14,150 for calculations.

Q: What is the absolute limit of detection? A: With the optimized high-volume protocol (cuvette),

you can reliably detect down to 1-2 µM thiol. Below this, the background hydrolysis of DTNB

interferes. For nanomolar sensitivity, you must switch to a fluorescent probe like CPM (7-

diethylamino-3-(4-maleimidophenyl)-4-methylcoumarin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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